Electrophysiological Comparison with PA-Nic in Brain Slices
In a direct side-by-side comparison using mouse medial habenula (MHb) brain slice voltage-clamp recordings, PA-Nic (80 µM superfusion, ~405 nm epi-illumination flash, 1 s pulse, 0.12 mW/mm²) evoked robust nicotinic inward currents (~60 pA) [1]. In stark contrast, RuBiNic required substantially higher concentration (1 mM local perfusion) and longer illumination (15 s, 470 nm, 0.12 mW/mm²) to generate a barely detectable current of only ~5 pA [1]. The inset replotting of the RuBiNic response at expanded scale (5 pA vs 60 pA) underscores the ≥10-fold difference in evoked current amplitude despite 12.5-fold higher RuBiNic concentration and 15-fold longer illumination [1]. This indicates that RuBiNic has significantly lower apparent uncaging efficiency in ex vivo brain slice preparations relative to PA-Nic.
PA-Nic ~60 pA (80 µM, 405 nm, 1 s)
≥10-fold larger current with PA-Nic despite lower concentration and shorter illumination
| Evidence Dimension | Light-evoked nicotinic current amplitude in MHb neurons |
|---|---|
| Target Compound Data | RuBiNic: ~5 pA (1 mM local perfusion, 470 nm, 15 s flash, 0.12 mW/mm²) |
| Comparator Or Baseline | PA-Nic: ~60 pA (80 µM superfusion, ~405 nm, 1 s flash, 0.12 mW/mm²) |
| Quantified Difference | ≥10-fold larger current with PA-Nic despite ~12.5-fold lower concentration and ~15-fold shorter illumination time |
| Conditions | Mouse medial habenula (MHb) brain slices; voltage-clamp; epi-illumination flash photolysis |
Why This Matters
This direct comparison establishes that RuBiNic is not the optimal tool for experiments requiring maximal nAChR activation in acute brain slices; researchers should weigh this limitation against RuBiNic's advantages in visible-light activation and nanosecond kinetics for specific applications.
- [1] Banala, S. et al. Photoactivatable drugs for nicotinic optopharmacology. Nat. Methods 15, 347–350 (2018). Supplementary Figure 2, panels (e) and (f). View Source
